3-(1,1-Difluoroethyl)-1-methyl-4-(propan-2-yl)-1H-pyrazol-5-amine

• Molecular Formula: C9H15F2N3
• Molecular Weight: 203.23 g/mol
• IUPAC Name: 5-(1,1-difluoroethyl)-2-methyl-4-propan-2-ylpyrazol-3-amine
• InChI: InChI=1S/C9H15F2N3/c1-5(2)6-7(9(3,10)11)13-14(4)8(6)12/h5H,12H2,1-4H3
• InChI Key: KPXTYJBKOKYOCM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(N(N=C1C(C)(F)F)C)N

Description

3-(1,1-Difluoroethyl)-1-methyl-4-(propan-2-yl)-1H-pyrazol-5-amine is a substituted pyrazole derivative characterized by a 1,1-difluoroethyl group at position 3, a methyl group at position 1, and an isopropyl (propan-2-yl) group at position 4. Pyrazole amines are pivotal in medicinal chemistry due to their versatility in hydrogen bonding and modulation of electronic properties, which influence pharmacokinetics and target binding. Its structural features, particularly the fluorine substituents, enhance metabolic stability and lipophilicity, critical for drug design .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(1,1-Difluoroethyl)-1-methyl-4-(propan-2-yl)-1H-pyrazol-5-amine typically involves the introduction of fluorine atoms into the pyrazole ring. One common method is the reaction of a suitable pyrazole precursor with a fluorinating agent under controlled conditions. For example, the reaction of a pyrazole derivative with diethylaminosulfur trifluoride (DAST) can introduce the difluoroethyl group.

Industrial Production Methods

Industrial production of this compound may involve large-scale fluorination reactions using specialized equipment to handle the reactive fluorinating agents. The process would need to ensure high yield and purity of the final product, often involving multiple purification steps such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

3-(1,1-Difluoroethyl)-1-methyl-4-(propan-2-yl)-1H-pyrazol-5-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxygen-containing derivatives.

Reduction: Reduction reactions can modify the functional groups, potentially converting the difluoroethyl group to a simpler ethyl group.

Substitution: The fluorine atoms in the difluoroethyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst can be used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield pyrazole oxides, while reduction could produce ethyl-substituted pyrazoles.

Scientific Research Applications

3-(1,1-Difluoroethyl)-1-methyl-4-(propan-2-yl)-1H-pyrazol-5-amine has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex fluorinated compounds.

Biology: The compound can be used in the development of fluorinated pharmaceuticals, which often exhibit enhanced metabolic stability and bioavailability.

Medicine: It may be investigated for its potential as an active pharmaceutical ingredient (API) in drug development.

Industry: The compound can be used in the production of advanced materials with unique properties, such as high thermal stability and resistance to degradation.

Mechanism of Action

The mechanism by which 3-(1,1-Difluoroethyl)-1-methyl-4-(propan-2-yl)-1H-pyrazol-5-amine exerts its effects depends on its specific application. In medicinal chemistry, the compound may interact with biological targets such as enzymes or receptors, modulating their activity. The presence of fluorine atoms can enhance the compound’s binding affinity and selectivity for its molecular targets.

Comparison with Similar Compounds

Comparison with Structurally Similar Pyrazole Derivatives

The following table summarizes key structural and functional differences between the target compound and related pyrazole-5-amine derivatives:

Compound	Substituents	Molecular Formula	Molecular Weight	Key Properties	Reference
Target Compound	1-Methyl, 3-(1,1-difluoroethyl), 4-(propan-2-yl)	C₉H₁₄F₂N₃ (estimated)	~217.2	Enhanced lipophilicity (fluorine), steric bulk at position 4.	N/A
1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazol-5-amine	1-(propan-2-yl), 3-(trifluoromethyl)	C₇H₁₀F₃N₃	193.17	Strong electron-withdrawing CF₃ group; higher polarity than target compound.
3-(2,4-difluorophenyl)-1-methyl-1H-pyrazol-5-amine	1-Methyl, 3-(2,4-difluorophenyl)	C₁₀H₉F₂N₃	209.19	Aromatic substituent introduces π-π stacking potential; reduced steric bulk.
1-tert-butyl-3-(4-(trifluoromethoxy)phenyl)-1H-pyrazol-5-amine	1-tert-butyl, 3-(4-trifluoromethoxyphenyl)	C₁₄H₁₆F₃N₃O	299.30	Bulky tert-butyl group; phenyl ring enhances binding to hydrophobic pockets.
1-Methyl-4-(2-methylpropyl)-3-(propan-2-yl)-1H-pyrazol-5-amine	1-Methyl, 3-(propan-2-yl), 4-(2-methylpropyl)	C₁₁H₂₁N₃	195.30	Increased steric hindrance at position 4; lacks fluorine’s metabolic stability.

Substituent Effects on Physicochemical Properties

• Fluorine vs. Trifluoromethyl : The 1,1-difluoroethyl group in the target compound provides moderate electron-withdrawing effects and lipophilicity, whereas trifluoromethyl (CF₃) in analogs (e.g., ) significantly increases polarity and metabolic resistance.
• Aromatic vs.

Biological Activity

3-(1,1-Difluoroethyl)-1-methyl-4-(propan-2-yl)-1H-pyrazol-5-amine is a compound belonging to the pyrazole family, which has garnered attention for its potential biological activities, particularly in medicinal chemistry. This article focuses on its biological activity, including mechanisms of action, pharmacological properties, and relevant case studies.

The biological activity of pyrazole derivatives often involves interactions with various biological targets, including enzymes and receptors. The specific mechanisms for 3-(1,1-Difluoroethyl)-1-methyl-4-(propan-2-yl)-1H-pyrazol-5-amine may include:

• Inhibition of Enzymatic Activity : Similar compounds have shown the ability to inhibit enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), suggesting potential anti-inflammatory properties.
• Anticancer Activity : Preliminary studies indicate that pyrazole derivatives can induce apoptosis in cancer cells by disrupting cell cycle progression and enhancing reactive oxygen species (ROS) production.

Anticancer Activity

Research indicates that derivatives of pyrazole exhibit significant anticancer activity. For instance:

• Case Study : A study evaluated the antiproliferative effects of various pyrazole derivatives against human breast cancer cell lines (MCF7). The results indicated that certain derivatives had IC50 values as low as 3.3 mM, demonstrating potent cytotoxicity and the ability to induce apoptosis through cell cycle arrest at the EGFR phase .

Antimicrobial Properties

Another area of interest is the antimicrobial potential of pyrazole compounds.

• Data Summary : Compounds structurally related to 3-(1,1-Difluoroethyl)-1-methyl-4-(propan-2-yl)-1H-pyrazol-5-amine have been tested against various bacterial strains, showing promising results in inhibiting growth.

Compound	Activity	IC50 (µM)	Target
Derivative A	Antiproliferative	3.3	MCF7 Cells
Derivative B	Antimicrobial	15.0	E. coli

Pharmacokinetic Profile

Understanding the pharmacokinetics of this compound is crucial for evaluating its therapeutic potential:

• Absorption : Pyrazole derivatives generally exhibit good oral bioavailability.
• Distribution : They tend to distribute widely within tissues due to their lipophilic nature.
• Metabolism : Metabolic pathways often involve oxidation and conjugation reactions.